Cas no 1697046-68-6 (3-(3-Bromo-2-fluorophenyl)aniline)

• Product Name: 3-(3-Bromo-2-fluorophenyl)aniline
• CAS No: 1697046-68-6
• MF: C₁₂H₉BrFN
• MW: 266.1089656353
• CID: 5770766
• PubChem ID: 106646301
• Update Time: 2023-12-26

3-(3-Bromo-2-fluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)aniline
• EN300-1085783
• 1697046-68-6
• 3-(3-Bromo-2-fluorophenyl)aniline

• Inchi： 1S/C12H9BrFN/c13-11-6-2-5-10(12(11)14)8-3-1-4-9(15)7-8/h1-7H,15H2
• InChI Key： HDADWMINUWTLDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 264.99024g/mol
• Monoisotopic Mass: 264.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų